Cas no 1936532-60-3 (Isothiazolo[5,4-d]pyrimidin-4(7H)-one, 3-(1,1-dimethylethyl)-)

• Product Name: Isothiazolo[5,4-d]pyrimidin-4(7H)-one, 3-(1,1-dimethylethyl)-
• CAS No: 1936532-60-3
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 5221360
• Update Time: 2025-10-28

Isothiazolo[5,4-d]pyrimidin-4(7H)-one, 3-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[5,4-d]pyrimidin-4(7H)-one, 3-(1,1-dimethylethyl)-

• Inchi： 1S/C9H11N3OS/c1-9(2,3)6-5-7(13)10-4-11-8(5)14-12-6/h4H,1-3H3,(H,10,11,13)
• InChI Key： QKMYRTYULBYPNS-UHFFFAOYSA-N
• SMILES： C1=NC(=O)C2C(C(C)(C)C)=NSC=2N1

Additional information on Isothiazolo[5,4-d]pyrimidin-4(7H)-one, 3-(1,1-dimethylethyl)-

Isothiazolo[5,4-d]pyrimidin-4(7H)-one, 3-(1,1-dimethylethyl)- (CAS No. 1936532-60-3): A Comprehensive Overview in Modern Chemical Biology

The compound Isothiazolo[5,4-d]pyrimidin-4(7H)-one, 3-(1,1-dimethylethyl)- (CAS No. 1936532-60-3) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a fused isothiazole and pyrimidine ring system, exhibits remarkable potential as a scaffold for developing novel therapeutic agents. The presence of the 1,1-dimethylethyl substituent at the 3-position of the isothiazole ring not only enhances its structural stability but also influences its pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for further exploration.

In recent years, the study of heterocyclic compounds has seen a surge in interest due to their diverse biological activities and synthetic accessibility. Among these, the Isothiazolo[5,4-d]pyrimidinone derivatives have been extensively investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, Isothiazolo[5,4-d]pyrimidin-4(7H)-one, 3-(1,1-dimethylethyl)-, has been shown to exhibit promising activity against various disease targets by interacting with specific biological pathways.

One of the most compelling aspects of this compound is its ability to modulate enzyme activity. Specifically, research has indicated that it can interfere with the function of key enzymes involved in cell proliferation and survival. This has led to its investigation as a potential therapeutic agent in the treatment of cancers and other proliferative disorders. The 1,1-dimethylethyl group plays a crucial role in this context by enhancing binding affinity to target enzymes, thereby improving the compound's efficacy.

The synthesis of Isothiazolo[5,4-d]pyrimidin-4(7H)-one, 3-(1,1-dimethylethyl)- involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include cyclization reactions to form the isothiazole and pyrimidine rings, followed by functional group modifications to introduce the 1,1-dimethylethyl substituent. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve efficiency and selectivity.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits significant inhibitory effects on several enzymes implicated in disease pathogenesis. For instance, it has shown potential in inhibiting kinases that are overexpressed in certain types of cancer. Additionally, its anti-inflammatory properties have been highlighted in preclinical models, suggesting its utility in conditions such as rheumatoid arthritis and other chronic inflammatory diseases.

The pharmacokinetic profile of Isothiazolo[5,4-d]pyrimidin-4(7H)-one, 3-(1,1-dimethylethyl)- is another critical area of investigation. Studies have indicated that the compound exhibits favorable solubility and stability under physiological conditions, which are essential for effective drug delivery. Furthermore, its metabolic pathways have been elucidated through advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These insights have been instrumental in designing optimized dosing regimens and minimizing potential side effects.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. In the case of Isothiazolo[5,4-d]pyrimidin-4(7H)-one, 3-(1,1-dimethylethyl)-, extensive preclinical studies have been conducted to evaluate its potential therapeutic benefits. These studies have included both in vitro assays using cell lines and in vivo models to assess its biological activity across various disease contexts. The results have been encouraging, with the compound demonstrating significant promise as a lead molecule for further drug development.

The future directions for research on this compound are multifaceted. One area of focus is the optimization of its chemical structure to enhance its pharmacological properties. This may involve modifying substituents or exploring new synthetic routes to improve bioavailability and reduce toxicity. Additionally, investigating its mechanism of action at a molecular level will provide valuable insights into how it interacts with biological targets and could inform the development of more effective derivatives.

Another exciting avenue is the exploration of combination therapies involving Isothiazolo[5,4-d]pyrimidin-4(7H)-one, 3-(1,1-dimethylethyl)-. By pairing it with other compounds that act on different pathways or targets within a disease network， researchers aim to achieve synergistic effects that could lead to more robust therapeutic outcomes. Such combinatorial approaches are increasingly recognized as a key strategy in modern drug discovery.

The integration of computational methods into drug discovery has also played a pivotal role in advancing research on this compound. Molecular modeling techniques allow researchers to predict how different structural modifications might affect the compound's biological activity， thereby guiding synthetic efforts more efficiently. These computational tools are particularly valuable when combined with experimental data， providing a comprehensive understanding of structure-activity relationships.

In conclusion，Isothiazolo[5，4-d]pyrimidin-4(7H)-one， 3-(1，1-dimethylethyl)-(CAS No．1936532-60-3) is a promising compound with significant potential in pharmaceutical applications．Its unique structural features， coupled with its demonstrated biological activity， make it an attractive candidate for further development．As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties， this compound holds great promise for contributing to advancements in therapeutic treatments across multiple disease areas．The ongoing efforts in optimizing its chemical structure and exploring combination therapies are poised to unlock even greater therapeutic benefits， solidifying its place as a key player in modern chemical biology．